![molecular formula C19H15F3N2O3 B2836905 2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide CAS No. 868223-61-4](/img/structure/B2836905.png)
2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the field of cancer research. This compound belongs to the class of isoquinoline derivatives and has been found to be effective in targeting various signaling pathways involved in cancer progression.
Scientific Research Applications
Structural Aspects and Properties
Karmakar, A., Sarma, R., & Baruah, J. (2007) studied the structural aspects of amide-containing isoquinoline derivatives, focusing on their interactions with various acids and the resulting formations. They found that these compounds could form crystalline salts and host-guest complexes with enhanced fluorescence properties. This research highlights the potential of isoquinoline derivatives in developing novel materials with specific fluorescence characteristics (Karmakar, A., Sarma, R., & Baruah, J., 2007).
Antimalarial Activity
Werbel, L. M. et al. (1986) synthesized a series of compounds including isoquinoline derivatives and evaluated their antimalarial activity. They found a correlation between the structural properties of these compounds and their effectiveness against malaria, demonstrating the potential of isoquinoline derivatives in antimalarial drug development (Werbel, L. M. et al., 1986).
Antitumor Activity
Ambros, R., Angerer, S., & Wiegrebe, W. (1988) explored the synthesis of methoxy-indolo[2,1‐a]isoquinolines and their dihydroderivatives, testing them for cytostatic activity. They discovered that certain derivatives showed significant inhibition of cell proliferation, indicating their potential use in cancer therapy (Ambros, R., Angerer, S., & Wiegrebe, W., 1988).
Synthesis Techniques
Píša, O. & Rádl, S. (2016) described the synthesis of 4-quinolones, a related group, highlighting the cyclization process and its significance in creating a wide range of compounds. This research provides valuable insights into the synthesis methods that could be applied to isoquinoline derivatives (Píša, O. & Rádl, S., 2016).
Analgesic and Anti-inflammatory Activities
Alagarsamy, V. et al. (2015) synthesized novel quinazolinyl acetamides, including isoquinoline derivatives, and evaluated their analgesic and anti-inflammatory activities. They found that some compounds exhibited potent activities, suggesting the therapeutic potential of isoquinoline derivatives in treating pain and inflammation (Alagarsamy, V. et al., 2015).
Properties
IUPAC Name |
2-(5-methoxy-1-oxoisoquinolin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2O3/c1-27-16-4-2-3-15-14(16)9-10-24(18(15)26)11-17(25)23-13-7-5-12(6-8-13)19(20,21)22/h2-10H,11H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLQWSKCZSWWHFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.